Cas no 86649-59-4 (5-[(dimethylamino)methyl]furan-2-carboxylic acid)

• Product Name: 5-[(dimethylamino)methyl]furan-2-carboxylic acid
• CAS No: 86649-59-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 95199
• PubChem ID: 806438
• Update Time: 2025-10-29

5-[(dimethylamino)methyl]furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((Dimethylamino)methyl)furan-2-carboxylic acid
• 5-[(dimethylamino)methyl]-2-furoic acid
• 5-[(dimethylamino)methyl]furan-2-carboxylic acid
• 5-[(dimethylamino)methyl]-2-furoic acid(SALTDATA: H2O 0.1NaCl)
• 5-((Dimethylamino)methyl)furan-2-carboxylicacid
• LLPIDIFMBNAYOD-UHFFFAOYSA-N
• Oprea1_261889
• AKOS000300713
• F11826
• 5-Dimethylaminomethyl-furan-2-carboxylic acid
• CS-0300305
• EN300-149746
• HMS1685C05
• BP-10787
• DTXSID90355571
• BB 0220688
• 5-[(dimethylamino)methyl]-2-furoicacid
• SCHEMBL2218079
• 86649-59-4
• SB61664
• Oprea1_380819
• STK500746
• ALBB-004536
• DB-107292

• MDL： MFCD03274585
• Inchi： 1S/C8H11NO3/c1-9(2)5-6-3-4-7(12-6)8(10)11/h3-4H,5H2,1-2H3,(H,10,11)
• InChI Key： LLPIDIFMBNAYOD-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN(C)C

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.68000
• LogP: 1.03940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 5-[(dimethylamino)methyl]furan-2-carboxylic acid

5-[(Dimethylamino)methyl]furan-2-carboxylic Acid (CAS No. 86649-59-4): A Comprehensive Overview

5-[(Dimethylamino)methyl]furan-2-carboxylic acid (CAS No. 86649-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This furan derivative, characterized by its dimethylamino and carboxylic acid functional groups, exhibits unique chemical properties that make it valuable for various applications. Its molecular formula, C₈H₁₁NO₃, and structural features have positioned it as a key intermediate in synthetic chemistry.

The compound's furan ring structure, combined with the dimethylamino substituent, contributes to its reactivity and versatility. Researchers often explore its potential in drug discovery and medicinal chemistry, particularly in the development of novel therapeutic agents. The carboxylic acid group further enhances its utility, allowing for easy derivatization and conjugation with other molecules. This makes 5-[(dimethylamino)methyl]furan-2-carboxylic acid a sought-after building block in organic synthesis.

In recent years, the demand for furan-based compounds has surged due to their applications in green chemistry and sustainable materials. As industries shift toward eco-friendly alternatives, 5-[(dimethylamino)methyl]furan-2-carboxylic acid has emerged as a candidate for biodegradable polymers and renewable chemical processes. Its compatibility with catalytic systems and biodegradable frameworks aligns with global trends in sustainability.

From a pharmacological perspective, this compound has been investigated for its potential bioactive properties. Studies suggest that furan derivatives, including 5-[(dimethylamino)methyl]furan-2-carboxylic acid, may exhibit anti-inflammatory and antimicrobial activities. These findings have spurred interest in its use as a scaffold for designing new drug candidates, particularly in the fight against antibiotic-resistant pathogens.

The synthesis of 5-[(dimethylamino)methyl]furan-2-carboxylic acid typically involves multistep organic reactions, including amination and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, ensuring higher yields and purity. These innovations cater to the growing demand for high-purity intermediates in the pharmaceutical and chemical industries.

Market trends indicate a rising interest in custom synthesis and contract manufacturing of specialized compounds like 5-[(dimethylamino)methyl]furan-2-carboxylic acid. Companies are increasingly outsourcing the production of such intermediates to meet the needs of R&D laboratories and industrial applications. This shift underscores the compound's importance in the fine chemicals sector.

For researchers and industry professionals, understanding the physicochemical properties of 5-[(dimethylamino)methyl]furan-2-carboxylic acid is crucial. Its solubility, stability, and reactivity profiles influence its handling and application. Proper storage conditions, typically in a cool, dry environment, are recommended to maintain its integrity over time.

In conclusion, 5-[(dimethylamino)methyl]furan-2-carboxylic acid (CAS No. 86649-59-4) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, green chemistry, and material science, reflecting its broad utility. As research continues to uncover new possibilities, this furan derivative is poised to play an even greater role in advancing scientific and industrial innovations.